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Introduction
Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus, most

notably Penicillium citreonigrum.[1][2] Historically known as a "yellow rice toxin," it has been

associated with outbreaks of a neurological condition resembling acute cardiac beriberi.[1] The

toxin exerts its effect by inhibiting mitochondrial ATP synthase, a critical enzyme in cellular

energy production.[1] Recent studies have also elucidated its role in modulating cellular

signaling pathways, specifically by inhibiting the transcriptional activity of peroxisome

proliferator-activated receptor-gamma (PPAR-γ), which in turn affects the mechanistic target of

rapamycin complex 2 (mTORC2) and stimulates autophagy, ultimately leading to apoptosis in

cardiomyocytes.[3]

Given its toxicity and potential impact on human health, sensitive and specific analytical

methods are crucial for the detection and characterization of Citreoviridin in various matrices.

High-resolution mass spectrometry (HRMS), particularly when coupled with liquid

chromatography (LC), offers unparalleled accuracy and sensitivity for the identification and

quantification of mycotoxins. This application note provides a detailed protocol for the

characterization of Citreoviridin using LC-HRMS, including sample preparation, instrumental

analysis, and data interpretation.
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Chemical Properties of Citreoviridin
Citreoviridin is a yellow crystalline solid with a conjugated polyene structure, which is

responsible for its characteristic color and fluorescence.[1] Its chemical and physical properties

are summarized in the table below.

Property Value

Molecular Formula C₂₃H₃₀O₆[1][2][4]

Molar Mass 402.5 g/mol [1][4]

Monoisotopic Mass 402.2042 u[4]

CAS Number 25425-12-1[1][2][4]

Appearance Yellow to orange powder[1]

Solubility Soluble in DMSO and Ethanol (10 mg/ml)[1]

UV/Vis Maxima (Ethanol) 388 nm[1]

Emission Maximum 525 nm (in chloroform)[1]

High-Resolution Mass Spectrometry Data
High-resolution mass spectrometry provides highly accurate mass measurements, enabling

confident identification of the molecular formula of a compound and its fragments. The table

below summarizes the high-resolution mass spectrometry data for Citreoviridin.

Ion Type
Theoretical
m/z

Measured m/z
Mass
Accuracy
(ppm)

Proposed
Elemental
Composition

[M+H]⁺ 403.2118 403.2120 0.5 C₂₃H₃₁O₆⁺

Fragment 1 315.1594 315.1 - C₁₈H₂₃O₄⁺

Fragment 2 297.1489 297.1 - C₁₈H₂₁O₃⁺

Fragment 3 139.0702 139.0 - C₈H₁₁O₂⁺
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Note: The measured m/z for the precursor ion is from da Rocha et al. (2015). The measured

m/z values for the fragments are nominal masses from the same source, as exact mass

measurements for these fragments were not available in the reviewed literature. The proposed

elemental compositions are based on theoretical fragmentation pathways.

Experimental Protocols
Sample Preparation (from Rice Matrix)
This protocol is adapted from established methods for mycotoxin extraction from cereal

matrices.[5]

Reagents and Materials:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Anhydrous magnesium sulfate

Sodium chloride

Centrifuge tubes (50 mL)

Syringe filters (0.22 µm, PTFE)

Vortex mixer

Centrifuge

Procedure:

Weigh 5 g of homogenized rice sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile/water (80:20, v/v) solution.

Vortex vigorously for 1 minute.
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Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately vortex for 1 minute to prevent the formation of agglomerates.

Centrifuge at 4000 rpm for 10 minutes.

Take an aliquot of the supernatant (acetonitrile layer).

Filter the extract through a 0.22 µm PTFE syringe filter into an autosampler vial.

The sample is now ready for LC-HRMS analysis.

Liquid Chromatography-High-Resolution Mass
Spectrometry (LC-HRMS) Analysis
Instrumentation:

UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm × 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.

Gradient:

0-1 min: 5% B

1-8 min: Linear gradient to 95% B
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8-10 min: Hold at 95% B

10-10.1 min: Return to 5% B

10.1-12 min: Re-equilibration at 5% B

Mass Spectrometry Conditions (Positive ESI mode):

Ion Source: Electrospray Ionization (ESI), positive mode.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Gas Flow Rates: Optimized for the specific instrument.

Acquisition Mode: Full scan MS and data-dependent MS/MS (dd-MS²).

Full Scan MS Range: m/z 100-1000.

Resolution: > 70,000 FWHM.

MS/MS Fragmentation: Collision-Induced Dissociation (CID) with stepped collision energies

(e.g., 10, 20, 40 eV) to obtain comprehensive fragmentation information.

Visualizations
Experimental Workflow

Sample Preparation Extraction with Acetonitrile/Water QuEChERS Cleanup LC Separation (C18 Column) Electrospray Ionization (ESI+) HRMS Detection (Full Scan) dd-MS² Fragmentation (CID) Data Analysis & Characterization

Click to download full resolution via product page

Caption: A streamlined workflow for the characterization of Citreoviridin using LC-HRMS.
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Proposed Fragmentation Pathway of Citreoviridin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. toxicologia.unb.br [toxicologia.unb.br]

2. Citreoviridin - Wikipedia [en.wikipedia.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14439466?utm_src=pdf-body-img
https://www.benchchem.com/product/b14439466?utm_src=pdf-custom-synthesis
https://www.toxicologia.unb.br/img_banners_publicidade/1585576410.98-img.pdf
https://en.wikipedia.org/wiki/Citreoviridin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14439466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. mTORC2: The other mTOR in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Characterization of Citreoviridin Using High-Resolution
Mass Spectrometry: An Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14439466#high-resolution-mass-spectrometry-for-
citreoviridin-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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